(E)-4-(2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)-2-methoxyphenyl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-4-(2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)-2-methoxyphenyl acetate is a useful research compound. Its molecular formula is C22H18N2O4S and its molecular weight is 406.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Excited-State Properties and Charge Transfer Processes
- Excited-State Properties and Photoinduced Charge Transfer : The research by Niedzwiedzki et al. (2020) focused on the excited-state properties of metal-free custom-made dyes and Ruthenium-based dyes. They studied the singlet excited state lifetimes of these dyes and investigated photoexcited processes such as electron injection and charge recombination in dye-TiO2 systems. The study revealed the dynamics of these processes, which are crucial for applications in photoanodes and solar cells (Niedzwiedzki, Kandregula, Sivanadanam, & Ramanujam, 2020).
Synthesis and Structural Characterization
- Formation of Pyrazoles from Precursors : Mahesha et al. (2021) described the formation of 4,5-dihydropyrazole-1-arbothioamide and 4,5-dihydro-1-(thiazol-2-yl)pyrazoles through a cyclocondensation reaction. This study is significant for understanding the structural aspects and synthesis routes of compounds related to (E)-4-(2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)-2-methoxyphenyl acetate (Mahesha, Yathirajan, Banu, Kalluraya, Rathore, & Glidewell, 2021).
Copolymer Synthesis and Characterization
- Copolymerization of Vinyl Acetate and Ethyl 2-Cyano-3-Phenyl-2-Propenoates : Research on novel copolymers of vinyl acetate and oxy ring-substituted ethyl 2-cyano-3-phenyl-2-propenoates provides insights into the synthesis and characterization of copolymers. This research is crucial for understanding the thermal behavior and structural analysis of these copolymers, which may be related to the scientific applications of the compound (Barilla, Bogatay, Davis, Fienberg, Jensen, Johnson, Kahlon, Loveless, Sajwani, Tsarpralis, Stevens, Tessalee, Varona, Viriyakul, Wadey, Wills, Wroblewski, & Kharas, 2021).
Multi-Stimuli Responsive Compounds
- Novel Half-Cut Cruciform for Security Ink : Lu and Xia (2016) developed a novel V-shaped molecule and its line-shaped isomer, demonstrating multi-stimuli responsiveness. This compound shows potential for use as a security ink, indicating an application of the compound in security and encryption technologies (Lu & Xia, 2016).
Photovoltaic Performance of Organic Chromophores
- Synthesis and Performance of D-π-A-π-A Architectured Organic Chromophores : The work of Naik et al. (2017) in designing and synthesizing D-π-A-π-A architectured organic chromophores derived from carbazole units is relevant. This research is important for applications in dye-sensitized solar cells (DSSCs) and understanding the photovoltaic performance of these compounds (Naik, Elmorsy, Su, Babu, El-Shafei, & Adhikari, 2017).
Polymerization Studies
- Cationic Polymerization of N-Vinylcarbazole : The research by Li, Padías, and Hall (1992) on the initiation of the cationic polymerization of N-vinylcarbazole provides insights into polymer science. This research is significant for understanding the kinetics and molecular weight distribution in polymerization processes related to the compound (Li, Padías, & Hall, 1992).
Functional Modification of Hydrogels
- Modification of Poly Vinyl Alcohol/Acrylic Acid Hydrogels : Aly and El-Mohdy (2015) explored the radiation-induced modification of hydrogels through condensation reaction with various amines. This study is crucial for applications in medical fields, especially for its antibacterial and antifungal properties (Aly & El-Mohdy, 2015).
Properties
IUPAC Name |
[4-[(E)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]ethenyl]-2-methoxyphenyl] acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O4S/c1-14(25)28-20-8-7-15(10-21(20)27-3)9-17(12-23)22-24-19(13-29-22)16-5-4-6-18(11-16)26-2/h4-11,13H,1-3H3/b17-9+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTSTYHBQCIBNMP-RQZCQDPDSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC1=C(C=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.